High coke deposition resistance by Cr loading on zeolite defects: reduced regeneration in cracking reactions†
Catalysis Science & Technology Pub Date: 2022-10-17 DOI: 10.1039/D2CY00506A
Abstract
A Cr-loaded zeolite cannot be considerably deactivated by coke deposition and can be reused for LDPE cracking without regeneration. The Cr species interact with hydroxyl groups derived from structural defects in the zeolite framework to inhibit coking. This study provides useful information on coking inhibition in various chemical industries.
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Journal Name：Catalysis Science & Technology
Research Products
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CAS no.: 169555-93-5
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CAS no.: 156779-05-4
